Cas no 83177-53-1 (3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-)

3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- structure
83177-53-1 structure
Product name:3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
CAS No:83177-53-1
MF:C12H15N
MW:173.254203081131
CID:583408
PubChem ID:12719865

3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Azabicyclo[3.1.0]hexane, 1-(2-methylphenyl)-
    • 1-(2-METHYLPHENYL)-3-AZABICYCLO[3.1.0]HEXANE
    • 1-tolyl-3-azabicyclo-[3.1.0]hexane
    • DTXSID70507975
    • CHEMBL1193850
    • 1-(o-Tolyl)-3-azabicyclo[3.1.0]hexane
    • CS-0456058
    • SCHEMBL3477065
    • 83177-53-1
    • Inchi: InChI=1S/C12H15N/c1-9-4-2-3-5-11(9)12-6-10(12)7-13-8-12/h2-5,10,13H,6-8H2,1H3
    • InChI Key: XZXNQDCVMLECPM-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC=C1C23CC2CNC3

Computed Properties

  • Exact Mass: 173.120449483g/mol
  • Monoisotopic Mass: 173.120449483g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 12Ų

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